4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol
Cat. No. B8383167
M. Wt: 264.36 g/mol
InChI Key: ADENNHTWTABVRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08389555B2
Procedure details
4-[4-(2,3-Dichloro-phenyl)-piperazin-1-yl]-butan-1-ol (37A) is prepared from 1-(2,3-dichloro-phenyl)-piperazine hydrochloride as described for 30A.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Yield
81%
Identifiers
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REACTION_CXSMILES
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Cl.[Cl:2][C:3]1[C:8]([Cl:9])=[CH:7][CH:6]=[CH:5][C:4]=1[N:10]1[CH2:15][CH2:14][NH:13][CH2:12][CH2:11]1.C[O:17][C:18]1C=C[CH:21]=[CH:20][C:19]=1N1CCN(CCCCO)CC1>>[Cl:2][C:3]1[C:8]([Cl:9])=[CH:7][CH:6]=[CH:5][C:4]=1[N:10]1[CH2:15][CH2:14][N:13]([CH2:21][CH2:20][CH2:19][CH2:18][OH:17])[CH2:12][CH2:11]1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.ClC1=C(C=CC=C1Cl)N1CCNCC1
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC1=C(C=CC=C1)N1CCN(CC1)CCCCO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC=C1Cl)N1CCN(CC1)CCCCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 81% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
